Cas no 402726-12-9 (1-Hydroxy-5-nitropyridine-2(1H)-thione)

• Product Name: 1-Hydroxy-5-nitropyridine-2(1H)-thione
• CAS No: 402726-12-9
• MF: C₅H₄N₂O₃S
• MW: 172.161859512329
• CID: 2826037
• PubChem ID: 20587257
• Update Time: 2025-04-21

1-Hydroxy-5-nitropyridine-2(1H)-thione Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-5-nitropyridine-2(1H)-thione
• DTXSID20608961
• 402726-12-9

• Inchi： 1S/C5H4N2O3S/c8-6-3-4(7(9)10)1-2-5(6)11/h1-3,8H
• InChI Key： FRRDYNMWTFPMSY-UHFFFAOYSA-N
• SMILES： S=C1C=CC(=CN1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.99426317Da
• Monoisotopic Mass: 171.99426317Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 101Ų